1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC13451949
InChI: InChI=1S/C12H25N3O/c1-10(2)15(8-6-13)12-5-4-7-14(9-12)11(3)16/h10,12H,4-9,13H2,1-3H3
SMILES: CC(C)N(CCN)C1CCCN(C1)C(=O)C
Molecular Formula: C12H25N3O
Molecular Weight: 227.35 g/mol

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone

CAS No.:

Cat. No.: VC13451949

Molecular Formula: C12H25N3O

Molecular Weight: 227.35 g/mol

* For research use only. Not for human or veterinary use.

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone -

Specification

Molecular Formula C12H25N3O
Molecular Weight 227.35 g/mol
IUPAC Name 1-[3-[2-aminoethyl(propan-2-yl)amino]piperidin-1-yl]ethanone
Standard InChI InChI=1S/C12H25N3O/c1-10(2)15(8-6-13)12-5-4-7-14(9-12)11(3)16/h10,12H,4-9,13H2,1-3H3
Standard InChI Key DHGXTVSWUDKNFP-UHFFFAOYSA-N
SMILES CC(C)N(CCN)C1CCCN(C1)C(=O)C
Canonical SMILES CC(C)N(CCN)C1CCCN(C1)C(=O)C

Introduction

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone is a complex organic compound featuring a piperidine ring linked to an ethanone group and an aminoethyl side chain. Its molecular formula is C12H25N3O, with a molecular weight of approximately 227.35 g/mol . This compound is of interest in both synthetic and biological chemistry due to its unique structure and potential interactions with biological systems.

Synthesis

The synthesis of 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone typically involves multiple steps, starting from basic organic precursors. Although specific synthesis protocols for this compound are not widely documented, similar compounds often require careful control of reaction conditions to achieve high yields and purity.

Related Compounds

Several compounds share structural similarities with 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone, including variations in the substituents attached to the piperidine ring. These compounds may exhibit different pharmacological properties due to their distinct chemical structures.

CompoundStructureUnique Features
1-{3-[(2-Hydroxy-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanoneHydroxyl group instead of aminoethylPolarity differences affecting solubility and interactions
1-(4-{[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone)Different substituents on the piperidine ringMay exhibit different pharmacological properties

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator